Cas no 2229634-37-9 (methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate
• CAS No: 2229634-37-9
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 6381890
• PubChem ID: 165965836
• Update Time: 2025-06-14

methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate
• 2229634-37-9
• EN300-1995493

• Inchi： 1S/C9H9ClO2S/c1-6(5-10)7-3-4-13-8(7)9(11)12-2/h3-4H,1,5H2,2H3
• InChI Key： KBWGLHFDZWWBOV-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CSC=1C(=O)OC

Computed Properties

• Exact Mass: 216.0011784g/mol
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Additional information on methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate

Exploring Methyl 3-(3-Chloroprop-1-en-2-yl)thiophene-2-carboxylate (CAS No. 2229634-37-9): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical intermediates, methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate (CAS No. 2229634-37-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its thiophene backbone and ester functional group, serves as a critical building block in synthetic chemistry. Researchers and industries alike are increasingly exploring its potential in drug discovery, material science, and agrochemical formulations.

The molecular structure of methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate combines a chloroalkene moiety with a thiophene ring, offering reactivity that is valuable for cross-coupling reactions and cyclization processes. Its CAS number 2229634-37-9 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research. Recent trends highlight its role in the development of bioactive molecules, particularly in the context of heterocyclic chemistry, a field dominating modern medicinal chemistry.

One of the most discussed topics surrounding this compound is its application in green chemistry. With sustainability becoming a global priority, researchers are investigating eco-friendly synthetic routes for methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate. Questions like "How can this compound be synthesized using catalytic methods?" or "What are its biodegradability profiles?" are frequently raised in scientific forums. These inquiries align with the broader demand for environmentally benign chemical processes.

Another area of interest is the compound's potential in material science. Its thiophene derivative nature makes it a candidate for conductive polymers and organic electronics, which are pivotal in advancing flexible displays and solar cells. Searches for "thiophene-based materials for optoelectronics" often lead to discussions about derivatives like CAS 2229634-37-9, underscoring its interdisciplinary importance.

From a pharmacological perspective, methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate is studied for its role as a scaffold for drug design. Its structural flexibility allows for modifications that can enhance bioavailability or target specificity. Queries such as "What are the latest patents involving this thiophene ester?" or "How does it compare to other heterocyclic intermediates?" dominate niche search engines, reflecting its commercial and scientific value.

In summary, methyl 3-(3-chloroprop-1-en-2-yl)thiophene-2-carboxylate (CAS No. 2229634-37-9) stands at the intersection of innovation and practicality. Its applications span from green synthesis to advanced materials, making it a compound of enduring relevance. As research progresses, its role in addressing contemporary challenges—such as sustainable chemistry and smart materials—will likely expand, solidifying its place in the scientific lexicon.